Cas no 4847-30-7 (Succinyl oleanolic acid)

• Product Name: Succinyl oleanolic acid
• CAS No: 4847-30-7
• MF: C₃₄H₅₂O₆
• MW: 556.773091316223
• CID: 45362
• PubChem ID: 10721544
• Update Time: 2025-04-18

Succinyl oleanolic acid Chemical and Physical Properties

Names and Identifiers

• Succinyl oleanolic acid
• (3beta)-3-(3-Carboxy-1-oxopropoxy)-olean-12-en-28-oic acid
• 3-(3-carboxypropanoyloxy)-oleanolic acid
• Oleanolic acid 3-O-succinate
• 4847-30-7
• BDBM50246739
• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-(4-hydroxy-4-oxo-butanoyl)oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• CHEMBL446073
• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-(3-carboxypropanoyloxy)-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-10-(3-carboxypropanoyloxy)-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid

• Inchi： 1S/C34H52O6/c1-29(2)16-18-34(28(38)39)19-17-32(6)21(22(34)20-29)8-9-24-31(5)14-13-25(40-27(37)11-10-26(35)36)30(3,4)23(31)12-15-33(24,32)7/h8,22-25H,9-20H2,1-7H3,(H,35,36)(H,38,39)/t22-,23-,24+,25-,31-,32+,33+,34-/m0/s1
• InChI Key： ZLVQQEYNCCJVLQ-VGBCDPHKSA-N
• SMILES： O(C(CCC(=O)O)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 556.37638937g/mol
• Monoisotopic Mass: 556.37638937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 101Ų